Cas no 221298-75-5 (8-Bromo-4-chloro-2-methylquinazoline)

8-Bromo-4-chloro-2-methylquinazoline is a halogenated quinazoline derivative with significant utility in pharmaceutical and agrochemical research. Its bromo and chloro substituents enhance reactivity, making it a versatile intermediate for nucleophilic substitution and cross-coupling reactions. The methyl group at the 2-position contributes to steric and electronic modulation, facilitating selective functionalization. This compound is particularly valuable in the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. Researchers favor it for its well-defined reactivity profile and compatibility with diverse reaction conditions, supporting efficient scaffold diversification in drug discovery.

8-Bromo-4-chloro-2-methylquinazoline structure

221298-75-5 structure

Product Name:8-Bromo-4-chloro-2-methylquinazoline

CAS No:221298-75-5

MF:C₉H₆BrClN₂

MW:257.514339923859

MDL:MFCD18377827

CID:1091189

PubChem ID:18317810

Update Time:2025-10-14

8-Bromo-4-chloro-2-methylquinazoline Chemical and Physical Properties

Names and Identifiers

- 8-Bromo-4-chloro-2-methylquinazoline
- 8-BROMO-4-CHLORO-2-METHYL-QUINAZOLINE
- SCHEMBL6026073
- DTXSID50592748
- 221298-75-5
- HHPRCFVJSYYWEM-UHFFFAOYSA-N
- 2-methyl-4-chloro-8-bromo-quinazoline
- MDL： MFCD18377827
- Inchi： 1S/C9H6BrClN2/c1-5-12-8-6(9(11)13-5)3-2-4-7(8)10/h2-4H,1H3
- InChI Key： HHPRCFVJSYYWEM-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=C(N=C(C)N=C21)Cl

Computed Properties

Exact Mass: 255.94029g/mol
Monoisotopic Mass: 255.94029g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 25.8Å²

8-Bromo-4-chloro-2-methylquinazoline Pricemore >>

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